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Compound of Interest

Compound Name: Iron pentacarbony!

Cat. No.: B077669

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe storage and handling of iron pentacarbonyl, focusing on preventing its
decomposition.

Frequently Asked Questions (FAQS)
Q1: What are the primary causes of iron pentacarbonyl decomposition?

Al: Iron pentacarbonyl (Fe(CO)s) is sensitive to several environmental factors that can induce
decomposition. The primary causes are:

o Light: Exposure to light, especially UV light, causes photolysis, leading to the formation of
iron tetracarbonyl (Fe(CO)4) and diiron nonacarbonyl (Fez(CO)9).[1][2]

o Heat: Elevated temperatures accelerate decomposition.[2] The compound decomposes at
temperatures exceeding 100°C and may explode upon heating.[3]

o Air (Oxygen): Fe(CO)s is air-sensitive and can ignite spontaneously in air.[4][5] It evolves
carbon monoxide upon exposure to air.[2]

o Moisture: Contact with moist air or water can lead to slow decomposition, liberating carbon
monoxide.[3]

Q2: What are the visible signs of iron pentacarbonyl decomposition?
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A2: A fresh, pure sample of iron pentacarbonyl is a straw-yellow or orange liquid.[1] As it
decomposes, older samples will appear darker in color.[1][6] The formation of solid precipitates,
such as diiron nonacarbonyl, may also be observed.

Q3: What are the decomposition products of iron pentacarbonyl?
A3: Decomposition can yield several products depending on the conditions:

e Iron Tetracarbonyl (Fe(CO)4) and Diiron Nonacarbonyl (Fe2(CO)9): Formed upon exposure to
light.[1][2]

¢ Iron Oxides and Carbon Monoxide (CO): Produced during thermal decomposition, burning,
or exposure to air.[1][2]

e Pure Iron: Can be produced upon decomposition.[2]
Q4: Are there any chemical stabilizers that can be added to prevent decomposition?

A4: Current literature and safety data sheets do not recommend the addition of chemical
stabilizers. The primary method for preventing decomposition is strict control of storage
conditions.

Troubleshooting Guide: Investigating Iron
Pentacarbonyl Decomposition

If you suspect your iron pentacarbonyl has decomposed, use this guide to identify the
potential cause.

Problem: The iron pentacarbonyl solution has darkened or contains a precipitate.
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Decomposition Suspected
(Dark Color, Precipitate)

Was the material stored at the
recommended temperature (2-8 °C)?

Was the container protected
from light (stored in the dark)?

Was the material stored under
an inert atmosphere (e.g., Nitrogen)?

Was the container seal
tightly closed and intact?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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